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Compound of Interest

Compound Name: 5-Methoxy-2-methylindoline

Cat. No.: B133043 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methoxy-2-methylindoline is a heterocyclic compound utilized as a building block in organic

synthesis. Notably, it serves as a precursor in the preparation of indole-3-acetamides, which

have been identified as inhibitors of phospholipase A2[1]. Accurate and consistent preparation

of stock solutions is a critical first step for any downstream application, ensuring reproducibility

and reliability of experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of 5-Methoxy-2-methylindoline stock solutions.

Compound Properties and Data
A summary of the physical and chemical properties of 5-Methoxy-2-methylindoline is

essential for proper handling and solution preparation.

Table 1: Physicochemical Properties of 5-Methoxy-2-methylindoline
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Property Value Reference

Chemical Name
2,3-dihydro-5-Methoxy-2-

Methyl-1H-Indole
[1]

Synonyms
5-Methoxy-2-methylindoline, 2-

Methyl-5-methoxyindoline
[1]

CAS Number 41568-27-8 [1]

Molecular Formula C₁₀H₁₃NO [1]

Formula Weight 163.22 g/mol [1]

Appearance Solid, Dark Reddish Brown [1]

Melting Point 50-51 °C [1]

Stability
Hygroscopic (sensitive to

moisture)
[1]

Table 2: Solubility and Recommended Storage Conditions

Solvent Solubility
Recommended
Storage

Notes

DMSO Soluble -20°C, desiccated
Industry standard for

compound libraries.

Chloroform Soluble 4°C, desiccated
Use in a well-

ventilated area.

Methanol Slightly Soluble -20°C, desiccated

May require warming

or sonication to fully

dissolve.

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for 5-Methoxy-2-methylindoline is not readily

available, data from closely related indole and aniline compounds suggest exercising caution.
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Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (e.g., nitrile).

Engineering Controls: Handle the solid compound and concentrated solutions inside a

chemical fume hood or a well-ventilated enclosure to avoid inhalation of dust or vapors.[2][3]

Handling: The compound is hygroscopic; minimize its exposure to atmospheric moisture.[1]

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.[2]

Disposal: Dispose of chemical waste according to local, state, and federal regulations.

Experimental Workflow
The general workflow for preparing a stock solution is a straightforward process involving

calculation, weighing, dissolution, and storage.
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Caption: Workflow for stock solution preparation.

Detailed Experimental Protocols
The following protocols provide step-by-step instructions for preparing commonly used stock

solution concentrations. It is standard practice to first dissolve compounds in a small amount of

a suitable solvent before diluting to the final volume.[4]

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

5-Methoxy-2-methylindoline (FW: 163.22 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper/boat

Volumetric flask (e.g., 10 mL)

Pipettes

Vortex mixer and/or sonicator

Amber, screw-cap cryovials for storage

Procedure:

Calculation:

To prepare 10 mL of a 10 mM solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) × Volume (L) × Formula Weight ( g/mol )

Mass (mg) = (0.010 mol/L) × (0.010 L) × (163.22 g/mol ) × (1000 mg/g) = 1.6322 mg

Weighing:

Tare the analytical balance with a clean weigh boat.

Carefully weigh out approximately 1.63 mg of 5-Methoxy-2-methylindoline. Record the

exact mass.

Dissolution:

Transfer the weighed compound into the 10 mL volumetric flask.

Add approximately 7-8 mL of DMSO to the flask.
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Cap the flask and vortex thoroughly until the solid is completely dissolved. If dissolution is

slow, use a water bath sonicator for 5-10 minutes.

Final Volume Adjustment:

Once fully dissolved, carefully add DMSO until the bottom of the meniscus reaches the 10

mL calibration mark on the volumetric flask.

Invert the flask 10-15 times to ensure the solution is homogeneous.

Aliquoting and Storage:

Dispense the stock solution into appropriately labeled amber cryovials (e.g., 100 µL

aliquots).

Label each vial with the compound name, concentration, solvent, date, and your initials.

Store the aliquots at -20°C, protected from light and moisture.

Protocol 2: Preparation of a 1 mg/mL Stock Solution in
Methanol
Materials:

5-Methoxy-2-methylindoline

Anhydrous Methanol

Equipment as listed in Protocol 1

Procedure:

Weighing:

Tare the analytical balance with a clean weigh boat.

Weigh out the desired amount of the compound (e.g., 5 mg). Record the exact mass.

Calculation:
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The required volume of solvent is calculated to achieve a final concentration of 1 mg/mL.

Volume (mL) = Mass (mg) / Concentration (mg/mL)

For 5 mg of compound, Volume (mL) = 5 mg / 1 mg/mL = 5 mL

Dissolution:

Transfer the 5 mg of compound into a 5 mL volumetric flask.

Add approximately 3-4 mL of methanol.

Cap and vortex. Since solubility in methanol is slight, sonication or gentle warming (in a

sealed container) may be necessary to ensure complete dissolution.[1]

Final Volume Adjustment:

Once dissolved, add methanol to bring the final volume to 5 mL.

Invert the flask several times to ensure homogeneity.

Aliquoting and Storage:

Aliquot the solution into labeled amber cryovials.

Store at -20°C to ensure long-term stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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